Cas no 70526-11-3 (Ethyl (E)-3-(2-Pyridyl)acrylate)

• Product Name: Ethyl (E)-3-(2-Pyridyl)acrylate
• CAS No: 70526-11-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD16140351
• CID: 975267
• PubChem ID: 5371891
• Update Time: 2025-07-21

Ethyl (E)-3-(2-Pyridyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (E)-3-(2-Pyridyl)acrylate
• (E)-ethyl 3-(pyridin-2-yl)acrylate
• Ethyl (E)-3-(2-pyridinyl)-2-propenoate
• ethyl (E)-3-pyridin-2-ylprop-2-enoate
• (2E)-3-(2-pyridinyl)-2-propenoic acid ethyl ester
• (2E)-3-(PYRIDIN-2-YL)-ACRYLIC ACID ETHYL ESTER
• ethyl (E)-3-(2-pyridyl)-2-propenoate
• ethyl 2-pyridylacrylate
• Ethyl 3-(2-pyridinyl)acrylate
• ethyl 3-(2-pyridyl)-(E)-2-propenoate
• ethyl 3-(pyridin-2-yl)acrylate
• ethyl trans-3-(pyridin-2-yl)acrylate
• trans-3-(pyridin-2-yl)-acrylic acid ethyl ester
• A866601
• 70526-11-3
• ethyl trans-3-(2-pyridyl)acrylate
• CHEMBL1972019
• NSC643039
• Ethyl (2E)-3-(2-pyridinyl)-2-propenoate #
• J-502029
• 2-Propenoic acid, 3-(2-pyridinyl)-, ethyl ester
• ETHYL PYRIDINE-2-TRANS-ACRYLATE
• Ethyl-(2-pyridyl)-acrylate
• ethyl 3-(2-pyridyl)-trans-acrylate
• Q63409303
• NSC-643039
• W11610
• Ethyl(E)-3-(2-pyridyl)acrylate
• ethyl (E)-3-(2-pyridyl)prop-2-enoate
• (E)-ethyl3-(pyridin-2-yl)acrylate
• SCHEMBL2302128
• BE-0204
• (E)-3-pyridin-2-yl-acrylic acid ethyl ester
• EN300-1455926
• AKOS005071961
• CS-0036494
• ethyl (2E)-3-(pyridin-2-yl)prop-2-enoate
• MFCD16140351
• 2-(2-Ethoxycarbonylvinyl)pyridine, (E)-
• 7340-23-0
• (E)-Ethyl 3-(2-pyridyl)-propenoate
• DB-297259
• ALBB-032763

• MDL： MFCD16140351
• Inchi： 1S/C10H11NO2/c1-2-13-10(12)7-6-9-5-3-4-8-11-9/h3-8H,2H2,1H3/b7-6+
• InChI Key： KLWMOCBNXFKZOS-VOTSOKGWSA-N
• SMILES： O(C(/C=C/C1C=CC=CN=1)=O)CC

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.106
• Boiling Point: 283.1°C at 760 mmHg
• Flash Point: 125°C
• Refractive Index: 1.553
• PSA: 39.19000
• LogP: 1.65790

Ethyl (E)-3-(2-Pyridyl)acrylate Security Information

• Storage Condition：-20°C Freezer
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl (E)-3-(2-Pyridyl)acrylate

Recent Advances in the Study of Ethyl (E)-3-(2-Pyridyl)acrylate (CAS: 70526-11-3) in Chemical Biology and Pharmaceutical Research

Ethyl (E)-3-(2-Pyridyl)acrylate (CAS: 70526-11-3) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This α,β-unsaturated ester derivative, characterized by its pyridine moiety, serves as a valuable building block in organic synthesis and has shown promise in the development of novel bioactive molecules. Recent studies have explored its role as a Michael acceptor in nucleophilic addition reactions, its utility in heterocyclic synthesis, and its potential pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's reactivity in click chemistry applications, demonstrating its efficiency in forming pyrazole derivatives through cycloaddition reactions. The research team highlighted Ethyl (E)-3-(2-Pyridyl)acrylate's superior yield (82-95%) and selectivity compared to similar acrylate derivatives, attributing this to the electron-withdrawing effect of the pyridyl group. These findings suggest its potential as a key intermediate in the synthesis of drug-like molecules with improved pharmacokinetic properties.

In pharmaceutical applications, recent preclinical studies have examined the compound's antimicrobial properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl (E)-3-(2-Pyridyl)acrylate exhibited moderate to strong activity against Gram-positive bacteria, with MIC values ranging from 8-32 μg/mL. The researchers proposed that the planar structure of the molecule facilitates intercalation with bacterial DNA, while the ester group allows for structural modifications to enhance potency and reduce toxicity.

The compound's role in cancer research has also been explored. A recent study in Chemical Biology & Drug Design (2024) demonstrated that Ethyl (E)-3-(2-Pyridyl)acrylate derivatives can act as covalent inhibitors of specific kinases involved in tumor proliferation. Through molecular docking studies and enzymatic assays, researchers identified that the α,β-unsaturated carbonyl system forms a Michael adduct with cysteine residues in the ATP-binding pocket of target kinases, suggesting potential applications in targeted cancer therapy.

From a synthetic chemistry perspective, advances in catalytic systems have improved the production of Ethyl (E)-3-(2-Pyridyl)acrylate. A 2023 publication in Advanced Synthesis & Catalysis described a novel palladium-catalyzed coupling method that achieves the compound in 89% yield with excellent E-selectivity (>99:1). This methodological improvement addresses previous challenges in stereocontrol and scalability, making the compound more accessible for research and potential industrial applications.

Looking forward, the unique structural features of Ethyl (E)-3-(2-Pyridyl)acrylate continue to inspire innovative research directions. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) technology, where its ability to form stable interactions with biological targets could be leveraged for targeted protein degradation. Additionally, its fluorescence properties are being explored for development of molecular probes in biological imaging. As research progresses, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological applications.